Cas no 31233-80-4 (heptadecane-1-sulfonic acid)

• Product Name: heptadecane-1-sulfonic acid
• CAS No: 31233-80-4
• MF: C₁₇H₃₆O₃S
• MW: 320.530944824219
• CID: 1452277
• PubChem ID: 169273
• Update Time: 2025-04-20

heptadecane-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• heptadecane-1-sulfonic acid
• heptadecanesulfonic acid
• DTXSID4073467
• 1-Heptadecanesulfonic acid
• 31233-80-4
• A21202
• SCHEMBL496699

• Inchi： 1S/C17H36O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(18,19)20/h2-17H2,1H3,(H,18,19,20)
• InChI Key： RBKVKJQKWUIINA-UHFFFAOYSA-N
• SMILES： S(CCCCCCCCCCCCCCCCC)(=O)(=O)O

Computed Properties

• Exact Mass: 320.23868
• Monoisotopic Mass: 320.23851618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 54.37